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Compound of Interest

Compound Name: Ethylene phosphate

CAS No.: 6711-47-3

Cat. No.: B14073141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl ethylene phosphate, a key

monomer in the synthesis of biocompatible and biodegradable polymers with significant

applications in drug delivery and biomedicine. This document details its chemical identity,

synthesis, polymerization, and applications, with a focus on experimental procedures and data.

Chemical Identity and Properties
Ethyl ethylene phosphate, also known as 2-ethoxy-1,3,2-dioxaphospholane 2-oxide, is a

cyclic phosphate ester. Its chemical structure and fundamental properties are summarized

below.

Table 1: Chemical and Physical Properties of Ethyl Ethylene Phosphate
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Property Value

CAS Number 823-31-4

Molecular Formula C₄H₉O₄P

Molecular Weight 152.09 g/mol

Appearance Colorless to yellowish liquid

Boiling Point 95-97 °C at 107 Pa

Solubility Soluble in many organic solvents

Canonical SMILES CCOP1(=O)OCCO1

Synthesis of Ethyl Ethylene Phosphate
The synthesis of ethyl ethylene phosphate is typically achieved through a two-step process,

starting with the formation of the precursor 2-chloro-1,3,2-dioxaphospholane 2-oxide (ethylene

chlorophosphate), followed by its reaction with ethanol.

This precursor is synthesized by reacting ethylene glycol with phosphorus trichloride, followed

by oxidation.

Materials:

Ethylene glycol

Phosphorus trichloride (PCl₃)

Dichloromethane (CH₂Cl₂) (anhydrous)

Oxygen (O₂) or other oxidizing agent

Procedure:

In a reaction vessel equipped with a stirrer, dropping funnel, and a gas outlet, dissolve

ethylene glycol in anhydrous dichloromethane.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b14073141/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-ethylene-phosphate
https://www.benchchem.com/product/b14073141/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-ethylene-phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14073141?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the solution to 0-5 °C in an ice bath.

Slowly add phosphorus trichloride dropwise to the cooled solution while maintaining the

temperature. The reaction is exothermic and releases HCl gas, which should be safely

vented or trapped.

After the addition is complete, allow the reaction to stir for several hours at low temperature

to form 2-chloro-1,3,2-dioxaphospholane.

The resulting intermediate is then oxidized. This can be achieved by bubbling dry oxygen

gas through the solution.

The final product, 2-chloro-1,3,2-dioxaphospholane 2-oxide, is purified by vacuum distillation.

Materials:

2-chloro-1,3,2-dioxaphospholane-2-oxide (ethylene chlorophosphate)

Anhydrous ethanol (EtOH)

Triethylamine (Et₃N)

Anhydrous tetrahydrofuran (THF)

Procedure:

Dissolve 2-chloro-1,3,2-dioxaphospholane-2-oxide in anhydrous THF in a reaction vessel

under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to -5 °C.

Prepare a solution of anhydrous ethanol and triethylamine in anhydrous THF.

Add the ethanol/triethylamine solution dropwise to the cooled ethylene chlorophosphate

solution. Triethylamine acts as a base to neutralize the HCl formed during the reaction,

precipitating as triethylamine hydrochloride.
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After the addition, allow the mixture to stir at -5 °C for 30 minutes and then at room

temperature for 12 hours.

Remove the triethylamine hydrochloride salt by filtration.

The filtrate is concentrated under reduced pressure, and the resulting crude product is

purified by vacuum distillation to yield ethyl ethylene phosphate as a yellowish liquid.

Precursor Synthesis

Final Product Synthesis

Ethylene Glycol Reaction in CH2Cl2 (0-5 °C)

PCl3

2-chloro-1,3,2-dioxaphospholane Oxidation (O2) 2-Chloro-1,3,2-dioxaphospholane 2-oxide

Reaction in THF (-5 °C to RT)

Ethanol

Triethylamine Filtration Vacuum Distillation Ethyl Ethylene Phosphate

Click to download full resolution via product page

Synthesis of Ethyl Ethylene Phosphate.

Spectroscopic Characterization
The structure of ethyl ethylene phosphate can be confirmed using various spectroscopic

techniques.

Table 2: Spectroscopic Data for Ethyl Ethylene Phosphate
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Technique Observed Features

¹H NMR (400 MHz, CDCl₃)
δ (ppm): 1.38 (t, 3H, POCH₂CH₃), 4.22 (q, 2H,

POCH₂CH₃), 4.42 (m, 4H, OCH₂CH₂O)

³¹P NMR (CDCl₃)

A single peak is expected in the phosphate ester

region, typically between 0 and -20 ppm relative

to 85% H₃PO₄.

IR Spectroscopy

Characteristic peaks are expected for P=O

stretching (~1250-1300 cm⁻¹), P-O-C stretching

(~1000-1100 cm⁻¹), and C-H stretching (~2850-

3000 cm⁻¹).

Polymerization of Ethyl Ethylene Phosphate
Ethyl ethylene phosphate can undergo ring-opening polymerization (ROP) to form poly(ethyl

ethylene phosphate) (PEEP), a biocompatible and biodegradable polymer.

Materials:

Ethyl ethylene phosphate (EEP) monomer

Initiator (e.g., benzyl alcohol, stannous octoate (Sn(Oct)₂))

Anhydrous solvent (e.g., toluene, dichloromethane)

Procedure:

The polymerization should be conducted under an inert atmosphere in a flame-dried Schlenk

flask.

The desired amount of initiator and catalyst (if applicable) are dissolved in the anhydrous

solvent.

The ethyl ethylene phosphate monomer is added to the solution.

The reaction mixture is stirred at a specific temperature (e.g., 100-130 °C for Sn(Oct)₂

catalysis) for a predetermined time to achieve the desired molecular weight and conversion.
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The polymerization is terminated by cooling the reaction mixture.

The polymer is typically purified by precipitation in a non-solvent (e.g., cold diethyl ether or

hexane) and dried under vacuum.

Ethyl Ethylene Phosphate

Ring-Opening Polymerization
(Inert Atmosphere, Heat)Initiator (e.g., Benzyl Alcohol)

Catalyst (e.g., Sn(Oct)2)

Precipitation and Drying Poly(ethyl ethylene phosphate)
(PEEP)

Click to download full resolution via product page

Ring-Opening Polymerization of Ethyl Ethylene Phosphate.

Applications in Drug Development
Poly(ethyl ethylene phosphate) (PEEP) is gaining significant attention as a hydrophilic and

biocompatible polymer, often considered an alternative to poly(ethylene glycol) (PEG) for drug

delivery applications. One of its primary uses is in the surface modification of liposomes to

create "stealth" nanoparticles that can evade the immune system and have prolonged

circulation times.

This protocol describes a general method for preparing PEEP-coated liposomes using the

post-insertion technique.

Materials:

Lipids (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC), cholesterol)

Drug to be encapsulated (hydrophilic or lipophilic)

PEEP with a hydrophobic anchor (e.g., PEEP-DSPE)
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Organic solvent (e.g., chloroform, methanol)

Aqueous buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

Procedure:

Liposome Formation (Thin-Film Hydration Method):

Dissolve the lipids (and the lipophilic drug, if applicable) in an organic solvent in a round-

bottom flask.

Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask

wall.

Dry the film under vacuum for several hours to remove any residual solvent.

Hydrate the lipid film with an aqueous buffer (containing the hydrophilic drug, if applicable)

by vortexing or sonicating at a temperature above the lipid phase transition temperature.

This results in the formation of multilamellar vesicles (MLVs).

To obtain unilamellar vesicles of a defined size, the MLV suspension can be subjected to

sonication or extrusion through polycarbonate membranes of a specific pore size.

PEEPylation (Post-Insertion Method):

Prepare a solution of the PEEP-lipid conjugate (e.g., PEEP-DSPE) in the same aqueous

buffer.

Add the PEEP-lipid solution to the pre-formed liposome suspension.

Incubate the mixture at a temperature slightly above the phase transition temperature of

the lipids for a specific period (e.g., 1-2 hours) with gentle stirring. During this incubation,

the hydrophobic anchor of the PEEP-lipid conjugate will insert into the liposome bilayer,

resulting in PEEP chains decorating the liposome surface.

Remove any non-inserted PEEP-lipid and unencapsulated drug by dialysis or size

exclusion chromatography.
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The resulting PEEPylated liposomes can then be characterized for size, zeta potential, drug

encapsulation efficiency, and in vitro/in vivo performance.

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl Ethylene
Phosphate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14073141/docs#an-in-depth-technical-guide-to-ethyl-
ethylene-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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